Cas no 651330-97-1 (Propanedioic acid, bis(2-quinolinylmethyl)-, diethyl ester)

651330-97-1 structure
Product name:Propanedioic acid, bis(2-quinolinylmethyl)-, diethyl ester
Propanedioic acid, bis(2-quinolinylmethyl)-, diethyl ester Chemical and Physical Properties
Names and Identifiers
-
- Propanedioic acid, bis(2-quinolinylmethyl)-, diethyl ester
- diethyl 2,2-bis(quinolin-2-ylmethyl)propanedioate
- DTXSID80799506
- Diethyl bis[(quinolin-2-yl)methyl]propanedioate
- 651330-97-1
-
- Inchi: InChI=1S/C27H26N2O4/c1-3-32-25(30)27(26(31)33-4-2,17-21-15-13-19-9-5-7-11-23(19)28-21)18-22-16-14-20-10-6-8-12-24(20)29-22/h5-16H,3-4,17-18H2,1-2H3
- InChI Key: WXBJHNYWKLISFA-UHFFFAOYSA-N
- SMILES: CCOC(=O)C(CC1=NC2=CC=CC=C2C=C1)(CC3=NC4=CC=CC=C4C=C3)C(=O)OCC
Computed Properties
- Exact Mass: 442.18938
- Monoisotopic Mass: 442.18925731g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 33
- Rotatable Bond Count: 10
- Complexity: 613
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 5.2
- Topological Polar Surface Area: 78.4Ų
Experimental Properties
- PSA: 78.38
Propanedioic acid, bis(2-quinolinylmethyl)-, diethyl ester Related Literature
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C. D. Andersson,S. H. Rondahl,M. M. Koza,B. Frick,F. Ekström,A. Linusson Phys. Chem. Chem. Phys., 2017,19, 25369-25379
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Kaixia Zhang,Xiaolei Shen Analyst, 2013,138, 1828-1834
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